Cas no 70751-30-3 (Benzeneacetonitrile, a-acetyl-2-methoxy-)

Benzeneacetonitrile, a-acetyl-2-methoxy- structure
70751-30-3 structure
Product Name:Benzeneacetonitrile, a-acetyl-2-methoxy-
CAS No:70751-30-3
MF:C11H11NO2
MW:189.210542917252
CID:571806
PubChem ID:3018028
Update Time:2025-04-19

Benzeneacetonitrile, a-acetyl-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, a-acetyl-2-methoxy-
    • 2-(2-Methoxyphenyl)-3-oxobutanenitrile
    • 2-(2-methoxyphenyl)-3-oxobutyronitrile
    • 2-(2-Methoxy-phenyl)-acetoacetonitril
    • 2-(2-methoxy-phenyl)-acetoacetonitrile
    • 2-(o-Methoxyphenyl)-3-oxobutyronitrile
    • AC1MI5S8
    • AG-G-76485
    • CTK5D2926
    • EINECS 274-847-1
    • STK954212
    • NS00063260
    • NCGC00334539-01
    • Z234796434
    • AKOS001329605
    • AB01136925-03
    • DTXSID20991007
    • AKOS016048317
    • 70751-30-3
    • Inchi: 1S/C11H11NO2/c1-8(13)10(7-12)9-5-3-4-6-11(9)14-2/h3-6,10H,1-2H3
    • InChI Key: GGRUMFZLJSHJFJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1C(C#N)C(C)=O

Computed Properties

  • Exact Mass: 189.07903
  • Monoisotopic Mass: 189.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.5
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • Density: 1.109
  • Boiling Point: 291.4°C at 760 mmHg
  • Flash Point: 125.7°C
  • Refractive Index: 1.518
  • PSA: 50.09
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